2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained attention in the field of scientific research. This compound has been synthesized and studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of 2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or receptors in the body, leading to the observed biological effects.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits antitumor activity by inhibiting the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory and analgesic effects by reducing the production of inflammatory mediators and blocking pain signals. In addition, it has been studied for its potential use as a diagnostic tool for Alzheimer's disease by binding to amyloid beta plaques in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide in lab experiments is its potential to exhibit multiple biological effects, making it a versatile compound for studying various diseases and conditions. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several future directions for research on 2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide. One direction is to further investigate its mechanism of action and identify specific targets in the body. Another direction is to study its potential use as a diagnostic tool for other diseases, such as Parkinson's disease. Additionally, it may be worthwhile to explore its potential use in combination with other drugs for enhanced therapeutic effects.
Synthesis Methods
The synthesis of 2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide involves the reaction of 2-(2-methylphenyl)acetic acid with 4-(4-aminophenyl)-2-thiazolylamine and pyridine in the presence of a coupling agent. The reaction mixture is heated under reflux conditions for several hours, followed by purification using column chromatography. The final product is obtained as a white solid with a yield of around 60%.
Scientific Research Applications
2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide has been studied for its potential applications in medicinal chemistry, pharmacology, and biochemistry. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease.
properties
IUPAC Name |
2-(2-methylphenyl)-N-(4-pyridin-4-yl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3OS/c1-12-4-2-3-5-14(12)10-16(21)20-17-19-15(11-22-17)13-6-8-18-9-7-13/h2-9,11H,10H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOIUSUNRVLPRKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC(=O)NC2=NC(=CS2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.